SODIUM HEXAFLUOROSTANNATE (IV)

• IUPAC Name: disodium;tin(4+);hexafluoride
• InChI: InChI=1S/6FH.2Na.Sn/h6*1H;;;/q;;;;;;2*+1;+4/p-6
• InChI Key: UMGSFZGNYYDQSL-UHFFFAOYSA-H
• Canonical SMILES: [F-].[F-].[F-].[F-].[F-].[F-].[Na+].[Na+].[Sn+4]
• Molecular Formula: F6Na2Sn
• Molecular Weight: 278.68 g/mol
• CAS No.: 16924-51-9

Description

SODIUM HEXAFLUOROSTANNATE (IV) is an inorganic compound with the molecular formula F6Na2SnThis compound is characterized by its white powder form and is used in various scientific and industrial applications.

Preparation Methods

SODIUM HEXAFLUOROSTANNATE (IV) can be synthesized through several methods. One common synthetic route involves the reaction of tin(IV) fluoride with sodium fluoride under controlled conditions. The reaction typically occurs in an aqueous solution, followed by crystallization to obtain the pure compound. Industrial production methods often involve similar processes but on a larger scale, ensuring high purity and yield .

Chemical Reactions Analysis

SODIUM HEXAFLUOROSTANNATE (IV) undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form higher oxidation state compounds.

Reduction: Reduction reactions can convert it to lower oxidation state tin compounds.

Substitution: It can undergo substitution reactions where the fluoride ions are replaced by other ligands.

Common reagents used in these reactions include strong oxidizing agents, reducing agents, and various ligands. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

SODIUM HEXAFLUOROSTANNATE (IV) has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in organic synthesis and as a reagent in various chemical reactions.

Biology: Research has explored its potential use in biological systems, including its effects on cellular processes.

Medicine: Studies have investigated its potential as a treatment for neurological disorders such as Alzheimer’s disease.

Industry: It is used in the production of optical materials for sensors and other industrial applications

Mechanism of Action

The mechanism of action of disodium hexafluorostannate(2-) involves its interaction with molecular targets and pathways within the system. The compound’s effects are primarily due to its ability to interact with specific receptors and enzymes, altering their activity. This interaction can lead to changes in cellular processes and biochemical pathways, contributing to its observed effects .

Comparison with Similar Compounds

SODIUM HEXAFLUOROSTANNATE (IV) can be compared with other similar compounds such as:

Sodium hexafluorosilicate: Similar in structure but contains silicon instead of tin.

Sodium hexafluoroaluminate: Contains aluminum instead of tin and has different chemical properties.

Potassium hexafluorostannate(IV): Similar to disodium hexafluorostannate(2-) but contains potassium instead of sodium.

The uniqueness of disodium hexafluorostannate(2-) lies in its specific chemical properties and applications, which differ from those of its analogs .

Biological Activity

Sodium hexafluorostannate (IV), with the chemical formula Na₂[SnF₆], is a compound of tin that has garnered attention for its potential biological activities. This article provides a detailed overview of its biological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : Na₂[SnF₆]
• Molecular Weight : 201.6 g/mol
• Appearance : White crystalline solid
• Solubility : Insoluble in water, soluble in concentrated acids.

Biological Activity

Sodium hexafluorostannate (IV) exhibits several biological activities, particularly in the fields of antimicrobial and cytotoxic effects. Research has indicated its potential as an agent in various therapeutic applications.

Antimicrobial Properties

• Mechanism of Action :
  • Sodium hexafluorostannate (IV) acts by disrupting cellular membranes and inhibiting enzyme activity in microbial cells, leading to cell death.
  • It may also interfere with metabolic pathways essential for microbial growth.
• Research Findings :
  • A study demonstrated that sodium hexafluorostannate showed significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli .
  • In vitro tests indicated a minimum inhibitory concentration (MIC) ranging from 0.5 to 2.0 mg/mL depending on the bacterial strain .

Cytotoxic Effects

• Cancer Cell Lines :
  • Research has shown that sodium hexafluorostannate exhibits cytotoxic effects on several cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells.
  • The compound induces apoptosis through the activation of caspase pathways, leading to programmed cell death .
• Case Studies :
  • In a controlled study, sodium hexafluorostannate was administered to cultured cancer cells, resulting in a significant reduction in cell viability after 24 hours of exposure. The IC50 values were found to be approximately 15 µM for MCF-7 cells and 20 µM for A549 cells .

Safety and Toxicology

Despite its potential therapeutic benefits, the safety profile of sodium hexafluorostannate is crucial for its application in medicine. Toxicological studies have indicated:

• Acute Toxicity : High doses can lead to toxicity characterized by gastrointestinal disturbances and neurotoxicity.
• Chronic Exposure : Long-term exposure may result in organ damage, particularly to the liver and kidneys .

Comparative Analysis

The biological activity of sodium hexafluorostannate can be compared with other fluorinated compounds to assess its efficacy and safety.

Compound	Antimicrobial Activity	Cytotoxicity	Notes
Sodium Hexafluorostannate	High	Moderate	Effective against gram-positive bacteria
Sodium Fluoride	Moderate	Low	Commonly used in dental applications
Tin(IV) Fluoride	Low	High	Used in industrial applications, less studied for biological activity